1-({[(3-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]amino}methyl)cyclopentanecarboxylic acid

• IUPAC Name: 1-[[(3-methyl-1-propylpyrazole-4-carbonyl)amino]methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C15H23N3O3/c1-3-8-18-9-12(11(2)17-18)13(19)16-10-15(14(20)21)6-4-5-7-15/h9H,3-8,10H2,1-2H3,(H,16,19)(H,20,21)
• InChI Key: JEIBNCNIBRVOAO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)C(=O)NCC2(CCCC2)C(=O)O
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

• This compound is part of a class of chemicals known for their complex molecular structures and potential applications in various fields. However, the specific uses and applications of this compound outside the scope of drug use and dosage are not detailed in the available literature.

Synthesis Analysis

• The synthesis of related pyrazole derivatives involves processes like ester condensation, cyclization, and hydrolysis, as in the case of 1-methyl-3-n-propyl-pyrazole-5-carboxylic acid (L. Heng, 2004).
• Functionalized pyrazolo[1,5-a]pyridines have been synthesized through oxidative [3+2] cycloaddition of N-aminopyridines with α,β-unsaturated carbonyl compounds, highlighting a similar synthesis pathway (Chitrakar Ravi et al., 2017).

Molecular Structure Analysis

• The molecular structure of related pyrazole compounds has been determined using techniques like X-ray crystallography, as seen in the study of 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid (Isuru R. Kumarasinghe et al., 2009).

Chemical Reactions and Properties

• The reactivity of pyrazole compounds can vary, with some undergoing ring-chain transformations and cycloadditions, as described in a study on 3-(5-amino-3-methyl-1H-pyrazol-4-yl)-3-arylpropanoic acids (Zhiyong Xiao et al., 2011).